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Compound of Interest

Compound Name: Ethyl (2R)-2,3-epoxypropanoate

Cat. No.: B145722 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyl (2R)-2,3-epoxypropanoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended as a technical guide for trained professionals in research and

development environments. The information provided is based on available data for Ethyl
(2R)-2,3-epoxypropanoate and analogous compounds. It is not exhaustive and should be

supplemented with a thorough review of the most current Safety Data Sheet (SDS) for the

specific product being used. All laboratory personnel must be trained in proper handling

techniques and emergency procedures before working with this chemical.

Introduction
Ethyl (2R)-2,3-epoxypropanoate, a chiral building block, is a valuable intermediate in the

synthesis of various pharmaceutical and specialty chemical products. As with all reactive

chemical entities, a comprehensive understanding of its potential hazards and the

implementation of appropriate safety protocols are paramount to ensure the well-being of

laboratory personnel and the protection of the research environment. This guide provides an in-

depth overview of the safety and handling precautions for Ethyl (2R)-2,3-epoxypropanoate,

with a focus on data presentation, experimental protocols, and clear visual guidance for

emergency procedures.
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Hazard Identification and Classification
While specific toxicological data for Ethyl (2R)-2,3-epoxypropanoate is limited, the epoxide

functional group and its classification as a glycidyl ester warrant a cautious approach. Glycidyl

esters, as a class, are of toxicological concern due to the potential release of glycidol, which is

considered a probable human carcinogen.[1][2][3] Therefore, this compound should be handled

as a potential carcinogen and mutagen.

GHS Hazard Classification (Anticipated):

Flammable Liquids

Acute Toxicity (Oral, Dermal, Inhalation) - Category to be determined, handle as toxic.

Skin Corrosion/Irritation

Serious Eye Damage/Eye Irritation

Respiratory or Skin Sensitization

Germ Cell Mutagenicity

Carcinogenicity

Specific Target Organ Toxicity

Physical and Chemical Properties
A summary of the known physical and chemical properties of Ethyl (2R)-2,3-epoxypropanoate
is presented in Table 1.
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Property Value

Molecular Formula C₅H₈O₃

Molecular Weight 116.12 g/mol

Appearance Clear, colorless to pale yellow liquid

Boiling Point 123.1 °C at 760 mmHg

Density 1.18 g/cm³

Flash Point 38.3 °C

Toxicological Information
As previously noted, specific toxicological studies on Ethyl (2R)-2,3-epoxypropanoate are not

readily available in the public domain. However, the toxicology of glycidyl esters is primarily

associated with the in-vivo hydrolysis to glycidol.[1][2][3] Glycidol is a known genotoxic

carcinogen.[1][2] Therefore, it is prudent to assume that Ethyl (2R)-2,3-epoxypropanoate may

exhibit similar toxicological properties.

General Toxicological Concerns for Glycidyl Esters:

Carcinogenicity: Classified as probably carcinogenic to humans (Group 2A) by the

International Agency for Research on Cancer (IARC).[1]

Mutagenicity: The epoxide group can react with DNA, indicating potential for germ cell

mutagenicity.[1]

Irritation: Likely to be irritating to the skin, eyes, and respiratory tract.

Sensitization: May cause skin sensitization upon repeated contact.

Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling Ethyl (2R)-2,3-epoxypropanoate.

The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications

Hands Chemical resistant gloves

Nitrile or neoprene gloves are

recommended.[4][5][6] Always

inspect gloves for integrity

before use.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn when there is a risk of

splashing.

Must meet ANSI Z87.1

standards.

Body Flame-resistant lab coat.
Worn over long-sleeved

clothing and long pants.

Respiratory
Use in a well-ventilated area or

a chemical fume hood.

If engineering controls are not

sufficient, a respirator with an

organic vapor cartridge may be

required.

Storage
Proper storage is critical to maintain the stability and purity of chiral epoxides.

Condition Recommendation Rationale

Temperature

Store in a cool, dry, well-

ventilated area away from heat

and ignition sources.

To minimize polymerization

and degradation.

Inert Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).[7]

To prevent reaction with

atmospheric moisture and

oxygen.[7]

Container
Keep in a tightly sealed, light-

resistant container.

To prevent contamination and

degradation from light.

Emergency Procedures
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Response
A clear and logical workflow for handling spills is essential to minimize exposure and

environmental contamination.
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Initial Actions

Assessment

Cleanup Procedure Large Spill Response

Spill Occurs

Alert personnel in the immediate area

Evacuate the area if necessary

Eliminate all ignition sources

Assess the size and nature of the spill

Small Spill?

Don appropriate Personal Protective Equipment (PPE)

Yes

Contact Environmental Health & Safety (EHS)

No

Contain the spill with absorbent material

Absorb the spilled material

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous material

Secure the area and prevent entry

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Fire Fighting Measures
Ethyl (2R)-2,3-epoxypropanoate is a flammable liquid.

Aspect Recommendation

Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards

Vapors may form explosive mixtures with air.

Vapors may travel to a source of ignition and

flash back.

Firefighter Protection
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Experimental Protocols (Cited Methodologies)
While specific safety testing protocols for Ethyl (2R)-2,3-epoxypropanoate were not found,

the following are general methodologies for assessing the hazards of similar chemicals.

In Vitro Mutagenicity Assay (Ames Test)
Objective: To determine the potential of a substance to induce mutations in a bacterial model.

Methodology:

Several strains of Salmonella typhimurium with pre-existing mutations that render them

unable to synthesize histidine (his-) are used.

The bacterial strains are exposed to varying concentrations of the test substance, both with

and without a metabolic activation system (e.g., S9 fraction from rat liver).

The cultures are plated on a minimal agar medium lacking histidine.

The plates are incubated for 48-72 hours.
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The number of revertant colonies (his+) that have regained the ability to synthesize histidine

is counted.

A significant increase in the number of revertant colonies compared to the control indicates

that the substance is a mutagen.

Acute Dermal Irritation/Corrosion Study
Objective: To assess the potential of a substance to cause irritation or corrosion to the skin.

Methodology:

A small amount (e.g., 0.5 mL of liquid) of the test substance is applied to a shaved area of

the skin of a test animal (typically a rabbit).

The application site is covered with a gauze patch.

The patch is removed after a specified period (e.g., 4 hours).

The skin is observed for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

The severity of the reactions is scored according to a standardized scale (e.g., Draize scale).

The scores are used to classify the substance's irritation or corrosive potential.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship for first aid response to different types

of exposure.
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Exposure Event

Routes of Exposure

Immediate Actions

Medical Attention

Exposure to Ethyl (2R)-2,3-epoxypropanoate

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Flush skin with water for 15 min Flush eyes with water for 15 min Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure.

Conclusion
Ethyl (2R)-2,3-epoxypropanoate is a valuable chemical intermediate that requires careful and

informed handling. Due to the lack of specific toxicological data, a precautionary approach,

treating it as a potential carcinogen and mutagen, is warranted. By adhering to the guidelines

outlined in this document, including the consistent use of appropriate personal protective

equipment, proper storage, and preparedness for emergency situations, researchers can work

safely with this compound. It is the responsibility of all personnel to be familiar with these

procedures and the information contained in the Safety Data Sheet before commencing any

work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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